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Compound of Interest

Compound Name:
2-Chloro-5-

methoxynicotinaldehyde

Cat. No.: B8099986

Get Quote

CAS: 1211526-54-3 | Molecular Formula: C7H6ClNO2 | Molecular Weight: 171.58 g/mol

Executive Summary: The Scaffold & The Supply Chain
For medicinal chemists, 2-Chloro-5-methoxypyridine-3-carbaldehyde is not merely a catalog

reagent; it is a high-value "ortho-functionalized" pyridine scaffold. Its structural utility lies in the

3-position aldehyde (a versatile handle for reductive aminations, Wittig reactions, or

heterocycle ring closures) adjacent to the 2-position chlorine (a prime site for SNAr

displacements or Buchwald-Hartwig couplings).

However, the supply chain for this specific isomer is fragmented. Unlike commodity pyridines,

this intermediate often suffers from regio-isomeric contamination (specifically from the 2-

methoxy-5-chloro isomer) and oxidative instability. This guide outlines a technical framework for

sourcing, validating, and handling this compound to ensure data integrity in downstream drug

development.
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Before selecting a supplier, researchers must understand the synthetic origin of the material.

The impurity profile is directly dictated by the synthesis route used by the manufacturer.

A. Synthetic Routes & Associated Impurities
There are two primary industrial routes for synthesizing this scaffold. Knowing which one your

supplier uses allows you to predict specific contaminants.

Route A: Directed Ortho-Lithiation (DOL)

Mechanism:[1][2][3] Lithiation of 2-chloro-5-methoxypyridine using LDA/LiTMP followed by

a DMF quench.

Risk:[1][2][4][5] High. If temperature control (-78°C) is poor, the "halogen dance"

mechanism can shift the chlorine, or lithiation can occur at the C-4 or C-6 positions.

Key Impurity:Regioisomers (e.g., 2-chloro-5-methoxypyridine-4-carbaldehyde).

Route B: Vilsmeier-Haack Formylation

Mechanism:[1][2][3] Reaction of a precursor (often an acetal or activated pyridine) with

POCl3/DMF.

Risk:[1][2][4][5] Moderate. Residual phosphorous or chlorinated byproducts.

Key Impurity:De-methylated byproducts (2-chloro-5-hydroxypyridine-3-carbaldehyde) due

to harsh acidic conditions.

B. The "Isomer Trap"
The most common sourcing failure is receiving the wrong isomer.

Target: 2-Chloro-5-methoxypyridine-3-carbaldehyde (CAS 1211526-54-3)[6][7]

Common Decoy: 5-Chloro-2-methoxypyridine-3-carbaldehyde (CAS 1060802-34-9 or

similar)

Differentiation:1H NMR coupling constants are critical here. The target (2-Cl, 5-OMe)

typically shows a distinct meta-coupling pattern (J ~3.0 Hz) between H4 and H6.
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Supplier Landscape & Sourcing Strategy
Suppliers for this compound fall into three distinct tiers. Your choice should depend on the

development phase.

Tier Supplier Type
Representative
Examples

Recommended
For

Risk Profile

1
Catalog

Aggregators

BLD Pharm,

Combi-Blocks,

Enamine

Early Discovery

(mg - 10g)

Variable. Batch-

to-batch

consistency

fluctuates. CoA

often lacks trace

metal data.

2 Specialty CROs

PharmaBlock,

WuXi AppTec,

SynTech

Lead Opt /

Scale-up (100g -

1kg)

Low. High

synthetic

transparency.

Will provide ROS

(Route of

Synthesis) upon

request.

3
Custom

Synthesis

Hebei

Summedchem,

Xingrui Industry

GMP / Pilot Plant

(>1kg)

Moderate.

Requires

rigorous vendor

audit. Focus is

on cost-efficiency

over ultra-high

purity.

Technical Sourcing Protocol
Do not rely on the Certificate of Analysis (CoA) alone. Implement this Self-Validating Sourcing

Workflow:
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Need Material
(>10g) Select Tier 2/3 Vendor Request 1g Pre-shipment Sample In-House QC

(NMR + LCMS) Pass Criteria?

Approve Bulk Lot

Yes (Purity >97%
No Isomers)

Reject & Re-source

No
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Figure 1: Risk-mitigated sourcing workflow for pyridine aldehydes. This loop prevents the costly

error of committing to a kilogram batch that fails downstream chemistry.

Quality Control & Handling Protocols
This aldehyde is prone to oxidation (forming the carboxylic acid) and Cannizzaro

disproportionation if stored improperly.

A. In-House Validation Protocol (The "Golden Standard")
Upon receipt of the material, execute the following 3-step validation. This is non-negotiable for

GLP/GMP campaigns.

1H NMR (DMSO-d6):

Check for the aldehyde proton singlet (~10.0 - 10.2 ppm).

Critical Check: Verify the integration of the methoxy group (3.8-3.9 ppm) relative to the

aldehyde. If the ratio is off, you may have the de-methylated impurity.

Isomer Check: Confirm two aromatic protons with meta coupling.

LC-MS (Acidic Method):

Run a gradient (5-95% MeCN/Water + 0.1% Formic Acid).

Watch out for: The hydrate form (gem-diol). Pyridine aldehydes often exist as hydrates in

aqueous media, which can confuse purity calculations. The mass spectrum may show

M+18 (M+H2O).
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KF (Karl Fischer) Titration:

Aldehydes can interfere with standard KF reagents. Use aldehyde-specific KF reagents

(methanol-free, often containing imidazole) to prevent the formation of acetals during

titration, which releases water and gives false high readings.

B. Storage & Stability[4][5][8]
Atmosphere: Store under Argon or Nitrogen.

Temperature: -20°C is mandatory for long-term storage (>1 month).

Container: Amber glass. Avoid metal spatulas during weighing if the material is sticky (trace

metals can catalyze oxidation).

Strategic Application in Drug Design
Why source this specific scaffold? It is a "privileged structure" for kinase inhibitors.

The "Hinge Binder" Logic: The pyridine nitrogen and the aldehyde (converted to an amine or

heterocycle) often interact with the hinge region of ATP-binding sites in kinases.

Metabolic Stability: The chlorine atom at C-2 blocks metabolic oxidation at the most reactive

position of the pyridine ring, enhancing the half-life (t1/2) of the final drug candidate.

2-Chloro-5-methoxypyridine-3-carbaldehyde

Reductive Amination

Aldehyde Reactivity

SnAr Displacement

Chlorine Reactivity

Cyclization

Bifunctional Reactivity

Secondary Amines
(Solubility/Targeting)

2-Amino-pyridines
(Hinge Binding)

Fused Heterocycles
(Azaindoles/Naphthyridines)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6469603&productDescription=5-FLRO-2-METHOXYPYRIDN-3-CA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1928406&productDescription=2-CHLRO-5-CHLROMETHL+PY+96+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/pharmablockusainc/pbkh9aa7133a
https://www.benchchem.com/product/b8099986/docs?utm_src=pdf-body-img#strategic-sourcing-technical-profile-2-chloro-5-methoxypyridine-3-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Divergent synthesis pathways utilizing the bifunctional nature of the scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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